Cas no 2306274-88-2 (5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine)
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[4,3-a][1,8]naphthyridine, 5-bromo-
- 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine
-
- Inchi: 1S/C9H5BrN4/c10-7-4-8-13-12-5-14(8)9-6(7)2-1-3-11-9/h1-5H
- InChI Key: JGVSVLACPOWEDE-UHFFFAOYSA-N
- SMILES: N12C=NN=C1C=C(Br)C1C2=NC=CC=1
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM390858-500mg |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 95%+ | 500mg |
$1480 | 2023-03-10 | |
| Chemenu | CM390858-1g |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 95%+ | 1g |
$2006 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0534-100MG |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 97% | 100MG |
¥ 3,366.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0534-250MG |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 97% | 250MG |
¥ 5,379.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0534-500MG |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 97% | 500MG |
¥ 8,962.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0534-1G |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 97% | 1g |
¥ 13,444.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0534-5G |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 97% | 5g |
¥ 40,332.00 | 2023-04-04 | |
| eNovation Chemicals LLC | Y1097755-500MG |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 97% | 500mg |
$1620 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097755-1G |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 97% | 1g |
$2195 | 2024-07-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1560938-500mg |
5-Bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine |
2306274-88-2 | 98% | 500mg |
¥19838 | 2023-03-11 |
5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine
5-Bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine (CAS No. 2306274-88-2): A Versatile Heterocyclic Compound for Modern Research
The 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine (CAS No. 2306274-88-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated naphthyridine derivative combines the unique structural features of a triazole ring fused with a naphthyridine core, making it a valuable scaffold for drug discovery and advanced material development.
Recent trends in medicinal chemistry highlight the growing demand for nitrogen-rich heterocycles like 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with computational studies suggesting excellent binding affinity to various therapeutic targets. The compound's bromine substituent offers valuable synthetic handles for further derivatization through cross-coupling reactions, a feature that aligns perfectly with current click chemistry methodologies.
The photophysical properties of 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine make it particularly interesting for OLED applications. Its rigid, planar structure and extended π-conjugation system contribute to excellent electron transport characteristics, a property highly sought after in organic electronic materials. Many researchers are investigating its potential as an emitter material in blue-light OLED devices, where its structural features may help address current challenges in device efficiency and stability.
Synthetic approaches to 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine typically involve multi-step sequences starting from commercially available naphthyridine precursors. Recent advancements in microwave-assisted synthesis have significantly improved yields and reduced reaction times for this class of compounds. The bromine atom at the 5-position serves as an excellent site for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the creation of diverse molecular libraries for structure-activity relationship studies.
In pharmaceutical applications, the triazolonaphthyridine core of this compound shows remarkable potential as a privileged structure in medicinal chemistry. Computational docking studies suggest that derivatives of 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine may interact with various biological targets, including certain protein kinases and DNA repair enzymes. This has sparked interest in its potential applications in targeted therapies, particularly in areas where current treatments face limitations.
The compound's stability under various conditions makes it particularly valuable for material science applications. Researchers have reported successful incorporation of 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine derivatives into polymeric matrices, where they function as both structural components and active sites for subsequent modifications. This dual functionality aligns well with current trends in smart material development and molecular electronics.
Analytical characterization of 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multinuclear NMR spectroscopy. The compound's distinctive spectral signatures facilitate its identification in complex mixtures, an important consideration for researchers working on combinatorial chemistry approaches. Recent publications have detailed optimized HPLC methods for the analysis and purification of this compound and its derivatives.
From a commercial perspective, the demand for specialty heterocycles like 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine continues to grow, driven by expanding research in both pharmaceutical and materials science sectors. Custom synthesis providers are increasingly offering this compound with various purity grades to meet diverse research needs. The compound's intellectual property landscape shows active patent activity, particularly in applications related to electronic materials and therapeutic agents.
Environmental and safety considerations for handling 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine follow standard laboratory protocols for brominated organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during handling. The compound's stability profile suggests minimal environmental persistence, though proper disposal methods should always be followed in accordance with local regulations.
Future research directions for 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine are likely to focus on expanding its applications in bioconjugation chemistry and catalytic systems. The compound's unique electronic properties make it a promising candidate for development as a ligand in transition metal complexes, with potential applications in homogeneous catalysis. Additionally, its fluorescence properties warrant further investigation for potential use in bioimaging probes and molecular sensors.
For researchers seeking to work with 5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine, several commercial sources now offer this compound with certificates of analysis. The growing body of literature referencing this triazolonaphthyridine derivative suggests its increasing importance in multiple scientific disciplines, from medicinal chemistry to advanced materials development. As synthetic methodologies continue to advance, we can expect to see broader applications emerging for this versatile heterocyclic system.
2306274-88-2 (5-bromo-[1,2,4]triazolo[4,3-a][1,8]naphthyridine) Related Products
- 856859-49-9(4-Bromo-1H-pyrazolo[3,4-b]pyridine)
- 102363-36-0(Cyclohepta[4,5]pyrrolo[2,1-c]-1,2,4-triazole, 10-bromo-)
- 832735-60-1(7-bromo-[1,2,4]triazolo[4,3-a]pyridine)
- 1019918-41-2(7-Bromo-[1,2,4]triazolo[4,3-a]pyridin-3-amine)
- 1053655-66-5(7-bromo-[1,2,4]triazolo[1,5-a]pyridine)
- 108281-79-4(6-Bromo-[1,2,4]triazolo[4,3-a]pyridine)
- 1269823-70-2(4-bromo-7H-Pyrrolo[2,3-c]pyridazine)
- 2645412-45-7(7-bromo-[1,2,4]triazolo[1,5-a]pyridine-2,5,6,8-d4)
- 1126824-74-5(8-Bromo-[1,2,4]triazolo[4,3-A]pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)